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Compound of Interest

2-(2,4-Difluorophenoxy)propanoic
Compound Name:

acid
CAS No.: 52043-21-7
Cat. No.: B1312038

Get Quote

\ J

This guide provides a comprehensive technical overview of 2-(2,4-
Difluorophenoxy)propanoic acid (CAS No. 52043-21-7), a fluorinated aromatic carboxylic
acid. Designed for researchers, chemists, and professionals in drug discovery and material
science, this document synthesizes key information on its synthesis, characterization, potential
applications, and safe handling. The narrative emphasizes the rationale behind methodological
choices, ensuring a deep understanding of the compound's properties and utility.

Core Compound Identification

2-(2,4-Difluorophenoxy)propanoic acid is a member of the phenoxypropionic acid family,
distinguished by the presence of two fluorine atoms on the phenyl ring. This substitution is a
common strategy in medicinal and agricultural chemistry to enhance metabolic stability, binding
affinity, and other pharmacokinetic properties.
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Property Value Source
2-(2,4-

IUPAC Name difluorophenoxy)propanoic [1112]
acid

CAS Number 52043-21-7 [11[3]114]

Molecular Formula CoHsF203 [11[2]

Molecular Weight 202.16 g/mol [2]

, CC(C(=0)O)OC1=C(C=C(F)C

Canonical SMILES [2]
=C1)F
WAKAFGLBHPKARJ-

InChl Key [2]

UHFFFAOYSA-N

Purity Typically 296-97% [2][4]

Synthesis Pathway: Williamson Ether Synthesis

The most direct and common route for preparing 2-(2,4-Difluorophenoxy)propanoic acid is
the Williamson ether synthesis. This method involves the reaction of a phenoxide with an alkyl
halide. In this context, 2,4-difluorophenol is deprotonated by a strong base to form the
nucleophilic 2,4-difluorophenoxide, which then attacks an electrophilic 2-halopropanoate
derivative.

The choice of a non-aqueous, polar aprotic solvent like dimethyl sulfoxide (DMSOQ) is critical.[5]
DMSO effectively solvates the cation of the base (e.g., K* from KOH), leaving the phenoxide
anion highly reactive. This enhances the rate of the Sn2 reaction and allows the reaction to
proceed at moderate temperatures (20-80°C), minimizing potential side reactions.[5]
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Caption: Quality control workflow for verifying synthesized chemical compounds.

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard technique for assessing the purity of non-volatile organic acids. [6]*
Method: A reverse-phase C18 column is typically used.

» Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) and an organic solvent
like acetonitrile.

o Detection: UV-Vis detection at a wavelength corresponding to the aromatic chromophore
(approx. 254 nm).

e Outcome: A single major peak indicates high purity, with the area percentage used for
quantification.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR): While specific spectra for this exact compound are not
publicly available, tH and 3C NMR are definitive for structural elucidation. Expected *H NMR
signals would include a doublet for the methyl protons, a quartet for the alpha-proton, and
complex multiplets in the aromatic region due to fluorine coupling.

¢ Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. [7]For this molecule, the exact mass is 202.0441 g/mol . Techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass
Spectrometry (LC-MS) can be employed. [6][8]Fragmentation patterns, such as the
characteristic loss of CO2 from the deprotonated molecule, can provide further structural
confirmation. [7]

Applications in Research and Development

Phenoxypropionic acids are a well-established class of biologically active molecules. The
introduction of fluorine atoms can significantly alter a molecule's properties, making 2-(2,4-
Difluorophenoxy)propanoic acid a valuable intermediate for research.

o Pharmaceutical Development: Many related phenoxypropionic acid derivatives are known
non-steroidal anti-inflammatory drugs (NSAIDs). [9][10]This structural motif is often used to
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target enzymes like cyclooxygenase (COX). The difluoro-substitution pattern on the phenyl
ring could be explored to create analogues with modified potency, selectivity, or
pharmacokinetic profiles, potentially leading to safer or more effective anti-inflammatory
agents. [9][10]* Agrochemicals: This chemical class is also prominent in herbicides. [9]The
fluorine atoms can enhance herbicidal activity and selectivity, making this compound a
potential building block for developing new crop protection agents. [9]

Safety and Handling

According to available Safety Data Sheets (SDS), 2-(2,4-Difluorophenoxy)propanoic acid
requires careful handling in a laboratory setting. [2][3]

Hazard Class Statement Precautionary Phrases
o H302: Harmful if
Acute Toxicity P264, P270, P301+P310
swallowed
Skin Irritation H315: Causes skin irritation P280, P303+P361+P353

o H319: Causes serious eye
Eye Irritation L P280, P305+P351+P338
irritation

| Respiratory Irritation | H335: May cause respiratory irritation | P260, P271, P304+P340 |
Source:[2]
Handling Recommendations:

e Use only in a well-ventilated area, preferably within a chemical fume hood. [11]* Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat. [12]* Avoid breathing dust, fumes, or vapors. [11]* Wash
hands thoroughly after handling. [2] Storage:

o Keep the container tightly closed in a dry and well-ventilated place. [3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/20954731/
https://pubmed.ncbi.nlm.nih.gov/20954731/
https://pubmed.ncbi.nlm.nih.gov/20954731/
https://pubmed.ncbi.nlm.nih.gov/20954731/
https://www.merckmillipore.com/Web-FR-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-582243&DocumentType=MSD&DocumentId=582243_SDS_IE_EN.PDF&DocumentUID=353810185&Language=EN&Country=IE&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AAH2784006&productDescription=LITH+TETMETHLCYCLOPNTADIENI+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1312038/docs#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.benchchem.com/product/b1312038/docs#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.benchchem.com/product/b1312038/docs#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.benchchem.com/product/b1312038/docs#an-in-depth-technical-guide-to-2-2-4-difluorophenoxy-propanoic-acid
https://www.benchchem.com/product/b1312038?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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